Cas no 7508-76-1 ( )

structure
Product name:
Chemical and Physical Properties
Names and Identifiers
-
- 2,8-Quinolinediamine
- quinoline-2,8-diamine
- 2,8-Diaminochinolin
- AC1L856J
- NSC404778
- NSC-404778
- 7508-76-1
- SCHEMBL21975961
- DTXSID00323746
-
-
- MDL: MFCD18448932
- Inchi: InChI=1S/C9H9N3/c10-7-3-1-2-6-4-5-8(11)12-9(6)7/h1-5H,10H2,(H2,11,12)
- InChI Key: OGFWMRDQOJXAGW-UHFFFAOYSA-N
- SMILES: C1=CC2=C(C(=C1)N)NC(=N)C=C2
Computed Properties
- Exact Mass: 159.07977
- Monoisotopic Mass: 159.079647300g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 64.9Ų
Experimental Properties
- PSA: 64.93
- LogP: 2.56160
Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM227133-5g |
Quinoline-2,8-diamine |
7508-76-1 | 97% | 5g |
$1559 | 2021-08-04 | |
Chemenu | CM227133-5g |
Quinoline-2,8-diamine |
7508-76-1 | 97% | 5g |
$1559 | 2023-01-02 | |
eNovation Chemicals LLC | Y1002511-5g |
2,8-Quinolinediamine |
7508-76-1 | 95% | 5g |
$2100 | 2024-07-24 | |
Chemenu | CM227133-10g |
Quinoline-2,8-diamine |
7508-76-1 | 97% | 10g |
$2078 | 2023-01-02 | |
Alichem | A189007887-10g |
Quinoline-2,8-diamine |
7508-76-1 | 97% | 10g |
$2653.20 | 2023-09-01 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2040585-1g |
Quinoline-2,8-diamine |
7508-76-1 | 97% | 1g |
¥7032.00 | 2024-07-28 | |
eNovation Chemicals LLC | Y1002511-5g |
2,8-quinolinediamine |
7508-76-1 | 95% | 5g |
$2100 | 2025-02-27 | |
Chemenu | CM227133-1g |
Quinoline-2,8-diamine |
7508-76-1 | 97% | 1g |
$602 | 2021-08-04 | |
Chemenu | CM227133-10g |
Quinoline-2,8-diamine |
7508-76-1 | 97% | 10g |
$2078 | 2021-08-04 | |
Chemenu | CM227133-1g |
Quinoline-2,8-diamine |
7508-76-1 | 97% | 1g |
$602 | 2023-01-02 |
Related Literature
-
MeiLing Zou,JunFeng Zhang,Han Zhu,MingLiang Du,QingFa Wang,Ming Zhang,XiangWen Zhang J. Mater. Chem. A, 2015,3, 12149-12153
-
Franciszek Sączewski,Anita Kornicka,Zdzisław Brzozowski Green Chem., 2006,8, 647-656
-
Yong Pu,Jeremy Gingrich,Almudena Veiga-Lopez Lab Chip, 2021,21, 546-557
-
Nirban Jana,Dibyangana Parbat,Barnali Mondal,Supriya Das J. Mater. Chem. A, 2019,7, 9120-9129
-
Maxime Martinez,François Coppens,Nadine Halberstadt Phys. Chem. Chem. Phys., 2019,21, 3626-3636
-
Hui Yang,Kou-Sen Cao,Wen-Hua Zheng Chem. Commun., 2017,53, 3737-3740
-
Lanfang Pang,Yanmei Zhou,Enze Wang,Fang Yu,Hua Zhou,Wenli Gao RSC Adv., 2016,6, 16467-16473
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